6-(4-methoxy-phenyl)-4-methyl-2H-pyridazin-3-one

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-5-methyl-1H-pyridazin-6-one
• InChI: InChI=1S/C12H12N2O2/c1-8-7-11(13-14-12(8)15)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H,14,15)
• InChI Key: BCYSNXQULLFMPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NNC1=O)C2=CC=C(C=C2)OC

Description

6-(4-methoxy-phenyl)-4-methyl-2H-pyridazin-3-one is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The product of step 2 (6-(4-methoxy-phenyl)-2,4-dimethyl-2H-pyridazin-3-one) was prepared as described for example 22 step 2 using 6-(4-methoxy-phenyl)-4-methyl-4,5-dihydro-2H-pyridazin-3-one, MeI and Cs2CO3.

Synthesis routes and methods II

Procedure details

A mixture of the product from step 1 (6-(4-methoxy-phenyl)-4-methyl-4,5-dihydro-2H-pyridazin-3-one; 1.96 g, 9 mmol) and Cu(II) Cl2 (2.48 g, 2 eq.) in of acetonitrile (15 mL) was heated to 70° C. for 2 h. The reaction was quenched with ice-water (˜100 mL), the resulting solid was collected and crystallized from isopropanol to give 1.42 g (73%) of 6-(4-methoxy-phenyl)-4-methyl-2H-pyridazin-3-one: Mp 265-7° C.; MS m/z 217 (M+H).